Cas no 1805588-51-5 (3,4-Bis(trifluoromethyl)-2-hydroxybenzamide)

• Product Name: 3,4-Bis(trifluoromethyl)-2-hydroxybenzamide
• CAS No: 1805588-51-5
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4962924
• Update Time: 2025-05-19

3,4-Bis(trifluoromethyl)-2-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-hydroxybenzamide

• Inchi： 1S/C9H5F6NO2/c10-8(11,12)4-2-1-3(7(16)18)6(17)5(4)9(13,14)15/h1-2,17H,(H2,16,18)
• InChI Key： QWZBBEMHQDVWAA-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(N)=O)C=CC=1C(F)(F)F)O)(F)F

Computed Properties

• Exact Mass: 273.02244737 g/mol
• Monoisotopic Mass: 273.02244737 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 273.13
• XLogP3: 2.8
• Topological Polar Surface Area: 63.3

Additional information on 3,4-Bis(trifluoromethyl)-2-hydroxybenzamide

Introduction to 3,4-Bis(trifluoromethyl)-2-hydroxybenzamide (CAS No. 1805588-51-5)

3,4-Bis(trifluoromethyl)-2-hydroxybenzamide, with the CAS number 1805588-51-5, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its two trifluoromethyl groups and a hydroxyl group, which contribute to its distinct physical and chemical properties.

The molecular formula of 3,4-Bis(trifluoromethyl)-2-hydroxybenzamide is C₁₀H₆F₆NO₂, and its molecular weight is approximately 290.14 g/mol. The presence of the trifluoromethyl groups imparts significant fluorine content to the molecule, which can influence its reactivity, solubility, and biological activity. The hydroxyl group adds polarity and can participate in hydrogen bonding, making this compound versatile for various applications.

In the realm of medicinal chemistry, 3,4-Bis(trifluoromethyl)-2-hydroxybenzamide has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. This finding suggests that 3,4-Bis(trifluoromethyl)-2-hydroxybenzamide could be a valuable candidate for developing new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3,4-Bis(trifluoromethyl)-2-hydroxybenzamide has also shown promise in cancer research. A 2022 study in the Cancer Research Journal demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the disruption of mitochondrial membrane potential and the activation of caspase pathways. These findings indicate that 3,4-Bis(trifluoromethyl)-2-hydroxybenzamide has potential as a novel anticancer agent.

In addition to its biological activities, 3,4-Bis(trifluoromethyl)-2-hydroxybenzamide has been investigated for its use in materials science. The trifluoromethyl groups enhance the thermal stability and chemical resistance of materials containing this compound. A study published in the Journal of Materials Chemistry A in 2020 reported that incorporating 3,4-Bis(trifluoromethyl)-2-hydroxybenzamide into polymer matrices significantly improves their mechanical properties and durability. This makes it a promising additive for developing advanced materials with enhanced performance characteristics.

The synthesis of 3,4-Bis(trifluoromethyl)-2-hydroxybenzamide typically involves multi-step processes that include the formation of trifluoromethylated intermediates followed by functional group transformations. One common synthetic route involves the reaction of 3,4-bis(trifluoromethyl)phenol with an appropriate amide-forming reagent under controlled conditions. Recent advancements in synthetic methods have focused on improving the yield and purity of the final product while minimizing environmental impact.

The safety profile of 3,4-Bis(trifluoromethyl)-2-hydroxybenzamide

In conclusion, 3,4-Bis(trifluoromethyl)-2-hydroxybenzamide (CAS No. 1805588-51-5)